Cas no 1250094-51-9 (2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine)

2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine structure
1250094-51-9 structure
Product Name:2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine
CAS No:1250094-51-9
MF:C11H13F2NS
MW:229.289428472519
CID:2129188
Update Time:2023-08-04

2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-[[(2,4-difluorophenyl)thio]methyl]Pyrrolidine
    • 2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine
    • Inchi: 1S/C11H13F2NS/c12-8-3-4-11(10(13)6-8)15-7-9-2-1-5-14-9/h3-4,6,9,14H,1-2,5,7H2
    • InChI Key: BFUUWLAVVOIPMR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1F)F)CC1CCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Topological Polar Surface Area: 37.3
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